Cas no 94086-57-4 (9,12,15-Octadecatrienoicacid, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, (all-Z)- (9CI))
94086-57-4 structure
Product Name:9,12,15-Octadecatrienoicacid, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, (all-Z)- (9CI)
CAS No:94086-57-4
MF:C39H65O8P
MW:692.90237402916
CID:811213
PubChem ID:9547160
Update Time:2025-04-19
9,12,15-Octadecatrienoicacid, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, (all-Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 9,12,15-Octadecatrienoicacid, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, (all-Z)- (9CI)
- (2-octadeca-9,12,15-trienoyloxy-3-phosphonooxypropyl) octadeca-9,12,15-trienoate
- 3-(phosphonooxy)-1,2-propanediyl bis[(9Z,12Z,15Z)-9,12,15-octadecatrienoate]
- DTXSID601123467
- 94086-57-4
- EINECS 301-845-0
- 3-(Phosphonooxy)-1,2-propanediyl bis((9Z,12Z,15Z)-9,12,15-octadecatrienoate)
- CHEBI:171916
- 9,12,15-Octadecatrienoic acid 1-[(phosphonoxy)methyl]-1,2-ethanediyl ester
- NS00063934
- 1,1'-[1-[(Phosphonooxy)methyl]-1,2-ethanediyl] di-(9Z,12Z,15Z)-9,12,15-octadecatrienoate
- PA 18:3_18:3
- [2-[(9Z,12Z,15Z)-octadeca-9,12,15-trienoyl]oxy-3-phosphonooxypropyl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
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- Inchi: 1S/C39H65O8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,37H,3-4,9-10,15-16,21-36H2,1-2H3,(H2,42,43,44)/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-
- InChI Key: SCTIGCPAHAZQNF-YTWBPVBXSA-N
- SMILES: P(=O)(O)(O)OCC(COC(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O)OC(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O
Computed Properties
- Exact Mass: 692.44170603g/mol
- Monoisotopic Mass: 692.44170603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 48
- Rotatable Bond Count: 34
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 6
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.5
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 1.039
- Boiling Point: 741.9°Cat760mmHg
- Flash Point: 402.5°C
- Refractive Index: 1.506
- PSA: 129.17000
- LogP: 10.72970
9,12,15-Octadecatrienoicacid, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, (all-Z)- (9CI) Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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